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Compound of Interest

Compound Name: C26 D,L-Carnitine-d9

Cat. No.: B12411927 Get Quote

Essential Safety and Handling Guide for C26 D,L-
Carnitine-d9
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling C26 D,L-Carnitine-d9. The following procedural

steps and data are designed to ensure safe operational handling and disposal, fostering a

secure laboratory environment.

Physicochemical and Safety Data
While a specific Safety Data Sheet (SDS) for C26 D,L-Carnitine-d9 is not readily available,

data from structurally similar compounds and general chemical safety principles have been

compiled to provide the following guidance. C26 D,L-Carnitine-d9 is a deuterated form of

Hexacosanoyl D,L-carnitine.[1][2] It is supplied as a powder and is classified as a combustible

solid.[3][4]
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Property Value Source

Chemical Name C26 D,L-Carnitine-d9 MedchemExpress

Synonyms Hexacosanoyl DL-carnitine-d9 Sigma-Aldrich[3]

CAS Number 2260670-67-3 MedchemExpress[1]

Molecular Formula C₃₃H₅₆D₉NO₄ MedchemExpress[1]

Molecular Weight 548.93 g/mol MedchemExpress[1]

Physical Form Powder Sigma-Aldrich[3][4]

Storage Temperature -20°C Sigma-Aldrich[3][4]

Purity >99% (TLC) Sigma-Aldrich[4]

Shipping Condition Dry Ice Sigma-Aldrich[3][4]

Combustibility Combustible Solid Sigma-Aldrich[3][4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the foundation of safe handling. The following equipment

should be worn at all times when handling C26 D,L-Carnitine-d9.
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Equipment Specification Rationale

Hand Protection
Nitrile gloves (double-gloving

recommended)

Protects against skin contact.

Double gloving provides

additional protection against

potential tears and

contamination.[4]

Eye Protection
ANSI-approved safety glasses

or chemical splash goggles

Protects eyes from airborne

powder and potential splashes.

[5]

Body Protection
Flame-resistant lab coat, fully

buttoned

Protects skin from

contamination and provides a

barrier against a potential fire

hazard from the combustible

solid.[5]

Respiratory Protection N95 or higher-rated respirator

Recommended when handling

the powder outside of a

chemical fume hood to prevent

inhalation of fine particles.[6]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical to minimize risk. The following step-

by-step protocols provide clear guidance for all stages of the compound's lifecycle in the

laboratory.

Experimental Workflow: From Receipt to Disposal
The following diagram outlines the complete handling process for C26 D,L-Carnitine-d9.
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Caption: Workflow for C26 D,L-Carnitine-d9 Handling.
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Step-by-Step Handling Protocol
1. Receiving and Storage:

Verification: Upon receipt, confirm the package contains C26 D,L-Carnitine-d9 and that the

container is intact.

Storage: Immediately transfer the compound to a designated freezer for storage at -20°C.[3]

[4]

2. Preparation and Weighing:

PPE: Before handling, put on all required personal protective equipment as outlined in the

PPE table.

Ventilation: Conduct all manipulations of the powder, especially weighing, inside a certified

chemical fume hood to minimize inhalation exposure and contain any dust.

Static Control: Use anti-static weigh boats and tools to prevent ignition of the combustible

powder.[7]

3. Experimental Use:

Containment: Keep containers of the compound sealed when not in use.

Avoidance: Avoid actions that could generate dust, such as vigorous shaking or scraping.

Hygiene: After handling, wash hands thoroughly with soap and water.[8]

Emergency Procedures
First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open. Seek medical attention.[9]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water. If irritation persists, seek medical advice.[9]
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[9]

Fire Fighting:

Extinguishing Media: Use a dry chemical, carbon dioxide, or foam extinguisher. Avoid using

water jets, which can spread the powder and create a dust explosion hazard.

Protective Gear: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).

Accidental Release:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated, preferably with an exhaust system.

Containment: Carefully sweep up the spilled powder, avoiding dust generation. Use non-

sparking tools.

Disposal: Place the collected material into a sealed, labeled container for proper waste

disposal.

Disposal Plan
Proper disposal is a critical final step in the chemical lifecycle. The classification of C26 D,L-
Carnitine-d9 as hazardous or non-hazardous waste depends on institutional and local

regulations.

Waste Disposal Decision Workflow
The following diagram provides a logical flow for determining the correct disposal path.
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Caption: Decision workflow for waste disposal.

Step-by-Step Disposal Protocol
1. Waste Characterization:

Consult: Review your institution's Environmental Health and Safety (EHS) guidelines to

determine if C26 D,L-Carnitine-d9 or similar chemical compounds are classified as

hazardous waste.

Assumption: In the absence of clear data, it is prudent to handle the waste as potentially

hazardous.

2. Non-Hazardous Disposal:
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If confirmed as non-hazardous, collect the solid waste in a sealed, clearly labeled container.

[1]

The label should identify the contents and state that it is "non-hazardous".[1]

Dispose of the container in the regular laboratory solid waste stream, as directed by your

institution.

3. Hazardous Disposal:

If classified as hazardous, or if the classification is unknown, collect all waste (including

contaminated consumables like gloves and weigh boats) in a designated hazardous waste

container.

Label the container with a hazardous waste tag, detailing the contents and associated

hazards (e.g., "Combustible Solid," "Irritant").

Arrange for pickup and disposal by your institution's EHS department or a certified

hazardous waste contractor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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